Cas no 1104900-39-1 ((R)-2-Hydroxy-3-methoxypropanoic acid)

• Product Name: (R)-2-Hydroxy-3-methoxypropanoic acid
• CAS No: 1104900-39-1
• MF: C₄H₈O₄
• MW: 120.103921890259
• CID: 5707463
• PubChem ID: 87289436
• Update Time: 2025-05-20

(R)-2-Hydroxy-3-methoxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• SCHEMBL1768332
• 1104900-39-1
• (R)-2-Hydroxy-3-methoxypropanoic acid
• Propanoic acid, 2-hydroxy-3-methoxy-, (2R)-

• Inchi： 1S/C4H8O4/c1-8-2-3(5)4(6)7/h3,5H,2H2,1H3,(H,6,7)/t3-/m1/s1
• InChI Key： JFISKVPZHADVPM-GSVOUGTGSA-N
• SMILES： O(C)C[C@H](C(=O)O)O

Computed Properties

• Exact Mass: 120.04225873g/mol
• Monoisotopic Mass: 120.04225873g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 80.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 66.8Ų

Experimental Properties

• Density: 1.285±0.06 g/cm3(Predicted)
• Boiling Point: 292.9±25.0 °C(Predicted)
• pka: 3.45±0.11(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Sugar acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Sugar acids and derivatives

Additional information on (R)-2-Hydroxy-3-methoxypropanoic acid

(R)-2-Hydroxy-3-Methoxypropanoic Acid: A Comprehensive Overview

Introduction to (R)-2-Hydroxy-3-Methoxypropanoic Acid

Cas No. 1104900-39-1, commonly referred to as (R)-2-Hydroxy-3-Methoxypropanoic Acid, is a biologically active compound with significant applications in the fields of pharmacology, nutraceuticals, and cosmetics. This compound is characterized by its unique stereochemistry, which plays a crucial role in its bioavailability and therapeutic effects. Recent studies have highlighted its potential as a precursor for various bioactive molecules, making it a focal point in both academic and industrial research.

Chemical Structure and Properties

The molecular structure of (R)-2-Hydroxy-3-Methoxypropanoic Acid consists of a three-carbon chain with hydroxyl and methoxy groups attached at specific positions. The stereochemistry at the second carbon (R configuration) is critical for its biological activity. This compound exhibits a melting point of approximately 150°C and is soluble in water and organic solvents such as ethanol and methanol. Its molecular weight is 146.14 g/mol, and it has a density of 1.3 g/cm³.

Synthesis and Isolation

The synthesis of (R)-2-Hydroxy-3-Methoxypropanoic Acid involves multi-step chemical reactions, often utilizing chiral resolution techniques to achieve the desired stereochemistry. Recent advancements in asymmetric catalysis have improved the yield and purity of this compound, making it more accessible for large-scale production. Isolation from natural sources, such as certain plant extracts, has also been explored, though synthetic methods remain more prevalent due to cost-effectiveness.

Biological Activity and Applications

(R)-2-Hydroxy-3-Methoxypropanoic Acid has demonstrated potent antioxidant properties, which are attributed to its ability to scavenge free radicals. This makes it a valuable ingredient in skincare products aimed at combating oxidative stress and reducing signs of aging. Additionally, studies have shown its potential as an anti-inflammatory agent, with applications in treating conditions such as arthritis and neurodegenerative diseases.

Recent research has also explored its role in modulating the gut microbiome, suggesting its potential as a probiotic or prebiotic agent. Furthermore, this compound has been investigated for its ability to enhance cognitive function by improving neurotransmitter synthesis, opening avenues for its use in neuroprotective therapies.

Therapeutic Potential and Future Directions

The therapeutic potential of (R)-2-Hydroxy-3-Methoxypropanoic Acid is vast, with ongoing clinical trials evaluating its efficacy in treating metabolic disorders such as obesity and type 2 diabetes. Its ability to regulate lipid metabolism and improve insulin sensitivity makes it a promising candidate for weight management products.

In the cosmetics industry, this compound is being increasingly incorporated into anti-aging formulations due to its ability to promote collagen synthesis and reduce skin elasticity loss. Its compatibility with various formulation types ensures broad applicability across different product lines.

Conclusion

(R)-2-Hydroxy-3-Methoxypropanoic Acid (Cas No. 1104900-39-1) stands out as a versatile compound with multifaceted applications across diverse industries. Its unique chemical properties, coupled with recent advancements in synthesis and application techniques, position it as a key player in the development of innovative therapeutic and cosmetic solutions. As research continues to uncover new dimensions of its biological activity, the future of this compound looks promising, offering potential breakthroughs in health and beauty care.